2-Cyclopropoxy-5-(methylamino)benzamide

Lipophilicity ADME prediction Positional isomer differentiation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H14N2O2
Molecular Weight 206.24 g/mol
Cat. No. B14821525
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Technical Parameters


Basic Identity
Product Name2-Cyclopropoxy-5-(methylamino)benzamide
Molecular FormulaC11H14N2O2
Molecular Weight206.24 g/mol
Structural Identifiers
SMILESCNC1=CC(=C(C=C1)OC2CC2)C(=O)N
InChIInChI=1S/C11H14N2O2/c1-13-7-2-5-10(15-8-3-4-8)9(6-7)11(12)14/h2,5-6,8,13H,3-4H2,1H3,(H2,12,14)
InChIKeyIAANKUPZIKXEEV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Cyclopropoxy-5-(methylamino)benzamide (CAS 1243350-32-4) – Core Physicochemical and Structural Profile for Research Procurement


2-Cyclopropoxy-5-(methylamino)benzamide is a disubstituted benzamide building block (C₁₁H₁₄N₂O₂, MW 206.24 g/mol) carrying a cyclopropoxy group at the 2‑position and a methylamino group at the 5‑position of the benzamide scaffold [1]. The primary amide functionality distinguishes it from N‑alkylated analogs, while the 2,5‑substitution pattern differentiates it from 2,6‑, 3,5‑, and 5,2‑positional isomers [2]. Its computed XLogP3 of 1.3 and topological polar surface area (TPSA) of 64.4 Ų position it as a moderately polar, hydrogen‑bond‑capable fragment (2 HBD, 3 HBA) with four rotatable bonds [1]. The compound is supplied by multiple vendors at ≥98% purity with full analytical documentation, making it suitable as a synthetic intermediate or a fragment for medicinal chemistry campaigns.

Fragment & Lead Discovery
Rule-of-three compliant molecular weight and low predicted logP support fragment-based screening libraries.
2,5-Disubstitution Pattern
Under-explored regiochemistry offers a novel SAR vector versus classical 2,3- or 2,6-benzamide scaffolds.
Analytically Documented Supply
Multi-vendor availability with NMR, HPLC, LC-MS documentation supports lot-to-lot consistency.

Why In‑Class Substituted Benzamide Analogs Cannot Be Freely Interchanged with 2-Cyclopropoxy-5-(methylamino)benzamide


Substituted benzamides with identical molecular formulae but different substitution patterns (e.g., 2‑cyclopropoxy‑6‑(methylamino)benzamide or 3‑cyclopropoxy‑5‑(methylamino)benzamide) exhibit non‑trivial differences in computed lipophilicity (XLogP3 spread of 1.3–1.9 AU) despite identical TPSA and hydrogen‑bond counts [1][2]. The 2,5‑disposition positions the methylamino group para to the primary amide, yielding a distinct electronic and steric environment that classical QSAR studies of benzamide‑dopamine D₂ receptor interactions have shown to be a primary determinant of receptor affinity [3]. Furthermore, N‑methylation of the amide nitrogen (e.g., 2‑cyclopropoxy‑N‑methyl‑5‑(methylamino)benzamide, XLogP3 = 1.7) removes a hydrogen‑bond donor and raises lipophilicity, potentially altering both solubility and target‑binding geometry [4]. These differences, though subtle in computed descriptors, can translate into measurable changes in biochemical potency and pharmacokinetic behaviour, meaning that even close positional isomers or N‑alkyl congeners are not functionally interchangeable for structure‑activity relationship (SAR) exploration.

  • Positional Isomer Lipophilicity 2,6-isomer exhibits a higher computed logP, which may shift solubility and assay compatibility relative to the 2,5-isomer.
  • Amide N-Methylation Impact N-Methyl amide congener lacks one H-bond donor, potentially altering target engagement geometry and SAR interpretation.
  • Regioisomer-Dependent SAR 2,5- vs. 2,6- or 3,5-substitution patterns drive distinct electronic environments; direct substitution without validation may compromise structure-activity relationships.

Quantitative Differentiation Evidence for 2-Cyclopropoxy-5-(methylamino)benzamide vs. Closest Analogs


Lipophilicity Divergence Among Positional Isomers: XLogP3 1.3 (2,5‑Isomer) vs. 1.9 (2,6‑Isomer)

The 2,5‑substitution pattern produces a computed XLogP3 of 1.3, which is 0.6 log units lower than that of the 2,6‑positional isomer (XLogP3 = 1.9) [1][2]. The N‑methyl amide congener (2‑cyclopropoxy‑N‑methyl‑5‑(methylamino)benzamide) exhibits an intermediate value of 1.7 [3]. All three isomers share identical molecular weight (206.24 g/mol for non‑N‑methyl), TPSA (64.4 Ų), and hydrogen‑bond counts, isolating the substitution position as the sole driver of the lipophilicity difference.

Lipophilicity Divergence
Cross-study comparable
XLogP3 1.3 (2,5-isomer) vs. 1.9 (2,6-isomer); Δ = –0.6
Supports solubility differentiation and assay compatibility review.
Computed property; not experimentally measured log P.
Lipophilicity ADME prediction Positional isomer differentiation

Hydrogen‑Bond Donor Integrity: Primary Amide vs. N‑Methyl Amide Differentiation

2-Cyclopropoxy-5-(methylamino)benzamide retains the primary amide (–CONH₂) with two hydrogen‑bond donors (HBD = 2), whereas its N‑methyl analog replaces one amide proton with a methyl group, reducing the HBD count to 1 [1][2]. Both compounds have three hydrogen‑bond acceptors. This single donor deletion can alter the geometry and strength of key interactions with biological targets, as demonstrated across numerous benzamide SAR series where N‑methylation of the amide nitrogen led to significant changes in receptor binding affinity.

H-Bond Donor Integrity
Cross-study comparable
HBD = 2 (primary amide) vs. HBD = 1 (N-methyl amide)
Preserving bidentate H-bond capacity may be critical for target engagement.
Computed descriptor; primary amide can engage Asp/Ser residues.
Hydrogen bonding Fragment-based drug design Amide N-methylation

Vendor‑Specified Purity and Analytical Documentation for Reproducible Procurement

Commercially, 2‑cyclopropoxy-5-(methylamino)benzamide is supplied at ≥98% purity (NLT 98%) by Synblock (Cat. MB58284) and at 98% by Leyan (Cat. 2221132) . AKSci lists storage at cool, dry conditions . Synblock provides MSDS, NMR, HPLC, and LC‑MS documentation, which enables lot‑to‑lot verification . In contrast, some positional isomer vendors do not consistently disclose full analytical packages or use lower purity thresholds.

Vendor Purity Specification
Data to verify
≥98% purity; NMR, HPLC, LC-MS documentation (Synblock)
Supports lot reproducibility and reduces impurity-driven false positives.
Vendor-reported; verify with certificate of analysis.
Quality control Analytical characterization Procurement specification

Substitution Pattern and Class‑Level SAR Context in Dopamine D₂ Receptor Benzamide Pharmacophore

Classical QSAR studies on substituted benzamides have established that the position and nature of aromatic substituents are primary modulators of dopamine D₂ receptor affinity [1]. The 2‑alkoxy (here cyclopropoxy) substituent is a conserved feature in high‑affinity D₂/D₃ benzamide ligands (e.g., (S)‑5‑bromo‑N‑[(1‑cyclopropylmethyl‑2‑pyrrolidinyl)methyl]‑2,3‑dimethoxybenzamide, D₂ Kᵢ = 0.003 nM) [2]. The 5‑methylamino group of the target compound introduces a secondary amine that can serve as a hydrogen‑bond donor or a handle for further derivatisation (e.g., reductive amination, sulfonylation). While no direct binding data exist for this specific compound, the 2,5‑disubstitution pattern is distinct from the 2,3‑ or 2,6‑patterns that dominate known benzamide antipsychotics, potentially offering a novel SAR vector.

SAR Vector Novelty
Class-level inference
2,5-disubstitution under-explored in D2/D3 benzamide pharmacophore
May support probe of unexplored methylamino-region selectivity.
No direct binding data available; inferred from QSAR trends.
Dopamine D2 receptor Substituted benzamide pharmacophore Structure-activity relationship

High‑Value Application Scenarios for 2-Cyclopropoxy-5-(methylamino)benzamide in Drug Discovery and Chemical Biology


Fragment‑Based Lead Discovery Campaigns Targeting Aminergic GPCRs

With a molecular weight of 206.24 Da, XLogP3 of 1.3, and three hydrogen‑bond acceptors, this compound satisfies Rule‑of‑Three criteria for fragment screening [1]. Its lower lipophilicity relative to positional isomers may reduce non‑specific binding and aggregation in biochemical assays, a common attrition source in fragment campaigns. The primary amide and methylamino groups provide two distinct vectors for structure‑guided elaboration based on crystallographic or cryo‑EM data of target GPCRs.

Synthetic Intermediate for Dopamine D₂/D₃ Receptor Ligand SAR Libraries

The class of substituted benzamides has a well‑documented history of dopamine D₂ and D₃ receptor antagonism [2]. The 5‑methylamino substituent offers a reactive handle for parallel derivatisation (e.g., acylation, sulfonylation, reductive alkylation) to explore steric and electronic tolerance in the methylamino‑adjacent pocket. The 2‑cyclopropoxy group, being more compact and electron‑rich than methoxy, may confer distinct conformational preferences, as inferred from SAR of cyclopropyl‑containing benzamide PET ligands [3].

Physicochemical Comparator Compound for Log P‑Driven ADME Studies

The computed 0.6 log unit difference in XLogP3 between the 2,5‑isomer (1.3) and the 2,6‑isomer (1.9), despite identical TPSA and HBD/HBA counts, makes this pair a controlled probe set for dissecting the contribution of regioisomer‑driven lipophilicity differences to membrane permeability, microsomal stability, or plasma protein binding in early ADME panels [1][4].

Quality‑Controlled Reference Standard for Analytical Method Development

The availability of ≥98% purity material with NMR, HPLC, and LC‑MS documentation from Synblock makes this compound suitable as a system suitability standard or a positive control in HPLC method qualification for benzamide‑containing compound libraries, ensuring that analytical variability is minimised across laboratories.

Application
Selection Property
Validation Focus
Application Fragment-Based Lead Discovery
Selection Property Fragment-like physicochemical profile
Validation Focus Solubility, aggregation, and target engagement screening
Application D2/D3 SAR Library Expansion
Selection Property 5-Methylamino derivatization handle
Validation Focus Binding affinity and selectivity assays
Application Regioisomer-Driven ADME Probe Set
Selection Property Controlled logP difference with identical TPSA
Validation Focus Membrane permeability, microsomal stability, plasma protein binding
Application Analytical Reference Standard
Selection Property High-purity, documented batch
Validation Focus System suitability testing and method qualification
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